Cas no 63631-42-5 (2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-hydroxy-2-methoxyphenyl)- (9CI))

• Product Name: 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-hydroxy-2-methoxyphenyl)- (9CI)
• CAS No: 63631-42-5
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 524719
• Update Time: 2025-04-19

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-hydroxy-2-methoxyphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-hydroxy-2-methoxyphenyl)- (9CI)
• Isovestitol
• 7,4'-Dihydroxy-2'-methoxyisoflavan

• Inchi： 1S/C16H16O4/c1-19-16-8-13(18)4-5-14(16)11-6-10-2-3-12(17)7-15(10)20-9-11/h2-5,7-8,11,17-18H,6,9H2,1H3
• InChI Key： FFDNYMAHNWBKCH-UHFFFAOYSA-N
• SMILES： COC1C(C2CC3C(=CC(=CC=3)O)OC2)=CC=C(O)C=1

Computed Properties

• Exact Mass: 272.10488
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• XLogP3: 1.422

Experimental Properties

• PSA: 58.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 2'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 2'-O-methylated isoflavonoids